N-(3-METHOXYPHENYL)-2-({6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE

Specification

• CAS No.: 878696-76-5
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.44
• IUPAC Name: N-(3-methoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C16H15N3O2S2/c1-10-6-13-15(17-9-18-16(13)23-10)22-8-14(20)19-11-4-3-5-12(7-11)21-2/h3-7,9H,8H2,1-2H3,(H,19,20)
• Standard InChI Key: PPWUMQDAVKOTTD-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(S1)N=CN=C2SCC(=O)NC3=CC(=CC=C3)OC

Introduction

N-(3-METHOXYPHENYL)-2-({6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE is a complex organic compound that combines elements of thieno[2,3-d]pyrimidine and acetamide functionalities. This compound is of interest in medicinal chemistry due to its potential biological activities, such as anticancer or antimicrobial effects, although specific data on this compound is not readily available in the provided sources.

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the thieno[2,3-d]pyrimidine core and its subsequent modification with the acetamide and methoxyphenyl groups. Common methods might involve nucleophilic substitution reactions or cross-coupling reactions, depending on the starting materials and desired functional groups.

Biological Activity

While specific biological activity data for N-(3-METHOXYPHENYL)-2-({6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE is not available, compounds with similar structures have shown potential in various biological assays. For example, thieno[2,3-d]pyrimidine derivatives have been explored for their anticancer properties, as seen in other related compounds like N-(2-Methoxyphenyl)-6-(propan-2-yl)thieno[2,3-d]pyrimidin-4-amine, which might serve as a structural analog for further investigation.

Research Findings and Data

Given the lack of specific data on this compound, we can look at related compounds for insights into potential biological activities:

Compound	Biological Activity	IC$_{50}$ Values
N-(2-Methoxyphenyl)-6-(propan-2-yl)thieno[2,3-d]pyrimidin-4-amine	Not specified	Not available
Related Thieno[2,3-d]pyrimidine Derivatives	Anticancer	Varies by compound

Table 1: Biological Activity of Related Compounds

This table highlights the need for specific research on N-(3-METHOXYPHENYL)-2-({6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE to determine its biological activity.